Cas no 1361656-02-1 (6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde)

• Product Name: 6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde
• CAS No: 1361656-02-1
• MF: C₁₂H₇Cl₃N₂O
• MW: 301.555779695511
• CID: 4968558
• Update Time: 2025-06-12

6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H7Cl3N2O/c13-8-3-6(4-9(14)12(8)15)7-1-2-11(16)17-10(7)5-18/h1-5H,(H2,16,17)
• InChI Key： JKKWJPYPRBIXHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(N)N=C1C=O)Cl)Cl

Computed Properties

• Exact Mass: 299.962396 g/mol
• Monoisotopic Mass: 299.962396 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.6
• XLogP3: 3.8
• Topological Polar Surface Area: 56

Additional information on 6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde

Recent Advances in the Study of 6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde (CAS: 1361656-02-1)

6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde (CAS: 1361656-02-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The presence of the trichlorophenyl group and the aldehyde functionality in its structure makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of 6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and reductive amination, to achieve high yields and purity of the compound. These synthetic improvements have facilitated more detailed investigations into its biological activities and mechanisms of action.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in pathogenic bacterial growth. In vitro studies have demonstrated that 6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde exhibits potent inhibitory effects against bacterial enzymes such as dihydrofolate reductase (DHFR), which is a critical target for antibiotic development. The compound's selectivity and efficacy against drug-resistant bacterial strains have positioned it as a potential candidate for addressing the growing issue of antimicrobial resistance.

In addition to its antimicrobial properties, 6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde has also been explored for its potential in cancer therapy. Preliminary studies suggest that the compound can interfere with key signaling pathways in cancer cells, leading to apoptosis and reduced proliferation. The trichlorophenyl moiety appears to play a crucial role in these interactions, highlighting the importance of structural optimization for maximizing therapeutic effects.

Despite these promising results, challenges remain in the development of 6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Current efforts are focused on derivatization strategies to improve these properties while maintaining the compound's biological activity.

In conclusion, 6-Amino-3-(3,4,5-trichlorophenyl)picolinaldehyde represents a promising scaffold for the development of new therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely explore its applications in other disease areas and further optimize its pharmacological profile to meet clinical requirements.